Cas no 2769753-42-4 (WH-10417-099)

• Product Name: WH-10417-099
• CAS No: 2769753-42-4
• MF: C₅₂H₆₂N₈O₁₃S
• MW: 1039.15949201584
• CID: 5306398
• Update Time: 2025-07-22

WH-10417-099 Chemical and Physical Properties

Names and Identifiers

• 4,7,10,13,16-Pentaoxaoctadecanamide, N-[3-[[[4-[6-amino-5-(1,2,3,4-tetrahydro-1-oxo-6-isoquinolinyl)-3-pyridinyl]phenyl]sulfonyl]cyclopropylamino]propyl]-18-[[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl]amino]-
• F82759
• N-[3-[[4-[6-amino-5-(1-oxo-3,4-dihydro-2H-isoquinolin-6-yl)pyridin-3-yl]phenyl]sulfonyl-cyclopropyla
• WH-10417-099

• Inchi： 1S/C52H62N8O13S/c53-48-42(35-7-12-40-36(31-35)15-18-56-49(40)63)32-37(33-57-48)34-5-10-39(11-6-34)74(67,68)59(38-8-9-38)20-2-17-55-45(61)16-21-69-23-25-71-27-29-73-30-28-72-26-24-70-22-19-54-43-4-1-3-41-47(43)52(66)60(51(41)65)44-13-14-46(62)58-50(44)64/h1,3-7,10-12,31-33,38,44,54H,2,8-9,13-30H2,(H2,53,57)(H,55,61)(H,56,63)(H,58,62,64)
• InChI Key： FBFSEQRYZRBYLH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=NC(=C(C3C=CC4C(NCCC=4C=3)=O)C=2)N)=CC=1)(N(CCCNC(CCOCCOCCOCCOCCOCCNC1=CC=CC2C(N(C(C=21)=O)C1C(NC(CC1)=O)=O)=O)=O)C1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 74
• Rotatable Bond Count: 29
• Complexity: 2000
• XLogP3: 2.1
• Topological Polar Surface Area: 285

Additional information on WH-10417-099

Introduction to Compound with CAS No. 2769753-42-4 and Product Name WH-10417-099

The compound with the CAS number 2769753-42-4 and the product name WH-10417-099 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and promising biological activities. The molecular structure of this compound, characterized by its specific functional groups and stereochemistry, has been meticulously designed to optimize its interaction with biological targets, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of this compound in modulating various biological pathways, particularly those involved in inflammation and immune response. The compound’s ability to interact with specific enzymes and receptors has been a focal point of investigation, with preliminary findings suggesting its efficacy in reducing inflammatory markers in vitro. These results align with the growing interest in developing small-molecule inhibitors that can selectively target inflammatory pathways without causing significant side effects.

The synthesis of WH-10417-099 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework of the compound. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in verifying the structural integrity of the final product.

In terms of pharmacokinetic properties, WH-10417-099 demonstrates favorable solubility and bioavailability, which are essential for its potential therapeutic applications. Studies have shown that the compound exhibits rapid absorption after oral administration, with a half-life that allows for sustained activity in the body. This profile makes it an attractive candidate for once-daily dosing regimens, improving patient compliance and convenience.

The compound’s mechanism of action appears to involve inhibition of key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). By modulating these enzymes, WH-10417-099 can effectively reduce the production of pro-inflammatory cytokines and mediators. This mechanism has been validated through both in vitro and in vivo studies, where significant reductions in inflammatory responses were observed following treatment with the compound.

One of the most compelling aspects of WH-10417-099 is its potential to address unmet medical needs in chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Clinical trials are currently underway to evaluate its efficacy and safety profile in human subjects. Preliminary results from these trials have been encouraging, showing that the compound can significantly reduce disease activity without causing notable adverse effects.

The development of WH-10417-099 also underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. The integration of computational modeling techniques has allowed researchers to predict how the compound will interact with biological targets before conducting expensive wet-lab experiments. This approach has not only accelerated the drug discovery process but also reduced costs associated with trial-and-error experimentation.

Future research directions for WH-10417-099 include exploring its potential in combination therapies with other anti-inflammatory agents. The synergistic effects of such combinations could lead to more potent therapeutic outcomes while minimizing individual drug dosages. Additionally, investigating the compound’s long-term safety profile will be crucial for its eventual approval by regulatory agencies.

In conclusion, the compound with CAS number 2769753-42-4 and product name WH-10417-099 represents a significant breakthrough in pharmaceutical chemistry. Its unique structural features, promising biological activities, and favorable pharmacokinetic properties make it a compelling candidate for treating chronic inflammatory conditions. As research continues to unfold, it is expected that this compound will play a pivotal role in addressing some of the most challenging medical conditions faced by patients worldwide.